molecular formula C22H36N4O8 B1239705 Dimerum acid CAS No. 26912-16-3

Dimerum acid

Cat. No.: B1239705
CAS No.: 26912-16-3
M. Wt: 484.5 g/mol
InChI Key: MKDKGLNKTMDNHY-WXUKJITCSA-N
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Description

Dimerum acid, also known as this compound, is a useful research compound. Its molecular formula is C22H36N4O8 and its molecular weight is 484.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

26912-16-3

Molecular Formula

C22H36N4O8

Molecular Weight

484.5 g/mol

IUPAC Name

(E)-N,5-dihydroxy-N-[3-[5-[3-[hydroxy-[(E)-5-hydroxy-3-methylpent-2-enoyl]amino]propyl]-3,6-dioxopiperazin-2-yl]propyl]-3-methylpent-2-enamide

InChI

InChI=1S/C22H36N4O8/c1-15(7-11-27)13-19(29)25(33)9-3-5-17-21(31)24-18(22(32)23-17)6-4-10-26(34)20(30)14-16(2)8-12-28/h13-14,17-18,27-28,33-34H,3-12H2,1-2H3,(H,23,32)(H,24,31)/b15-13+,16-14+

InChI Key

MKDKGLNKTMDNHY-WXUKJITCSA-N

Isomeric SMILES

C/C(=C\C(=O)N(O)CCCC1NC(=O)C(NC1=O)CCCN(O)C(=O)/C=C(/CCO)\C)/CCO

SMILES

CC(=CC(=O)N(CCCC1C(=O)NC(C(=O)N1)CCCN(C(=O)C=C(C)CCO)O)O)CCO

Canonical SMILES

CC(=CC(=O)N(CCCC1C(=O)NC(C(=O)N1)CCCN(C(=O)C=C(C)CCO)O)O)CCO

Synonyms

dimerum acid
dimerunic acid

Origin of Product

United States

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